Cas no 785798-40-5 (2-((2-Methoxybenzyl)amino)-5-nitrobenzonitrile)

• Product Name: 2-((2-Methoxybenzyl)amino)-5-nitrobenzonitrile
• CAS No: 785798-40-5
• MF: C₁₅H₁₃N₃O₃
• MW: 283.282023191452
• MDL: MFCD04690404
• CID: 3110248
• PubChem ID: 3951526
• Update Time: 2025-04-21

2-((2-Methoxybenzyl)amino)-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((2-Methoxybenzyl)amino)-5-nitrobenzonitrile
• LS-01787
• MFCD04690404
• ALBB-004868
• H23603
• 785798-40-5
• STK501338
• AKOS000321665
• Z31249977
• AKOS015941568
• SB82410
• 2-[(2-methoxybenzyl)amino]-5-nitrobenzonitrile
• 2-{[(2-methoxyphenyl)methyl]amino}-5-nitrobenzonitrile
• 2-[(2-methoxyphenyl)methylamino]-5-nitrobenzonitrile

• MDL： MFCD04690404
• Inchi： 1S/C15H13N3O3/c1-21-15-5-3-2-4-11(15)10-17-14-7-6-13(18(19)20)8-12(14)9-16/h2-8,17H,10H2,1H3
• InChI Key： WWVBLGJWZONFIA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CNC1C=CC(=CC=1C#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 283.09569129Da
• Monoisotopic Mass: 283.09569129Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 90.9Ų